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Compound of Interest

Compound Name: ZK-90055 hydrochloride

Cat. No.: B1649416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZK-90055 hydrochloride is a potent and selective β2 adrenergic receptor agonist.[1][2][3] As a

critical tool in studying the physiological and pathological roles of the β2 adrenergic system,

proper handling and dissolution of this compound are paramount for reproducible and accurate

experimental outcomes in cell culture applications. These application notes provide a detailed

protocol for the solubilization of ZK-90055 hydrochloride, preparation of sterile stock

solutions, and subsequent dilution to working concentrations for use in cell-based assays.

Physicochemical Properties and Mechanism of
Action
ZK-90055 hydrochloride acts as an agonist at the β2 adrenergic receptor, a G-protein coupled

receptor (GPCR).[4] Upon binding, it stimulates the Gs alpha subunit of the associated

heterotrimeric G-protein. This activation leads to the stimulation of adenylyl cyclase, which in

turn catalyzes the conversion of ATP to cyclic AMP (cAMP).[4][5][6] The subsequent increase in

intracellular cAMP levels activates protein kinase A (PKA), which then phosphorylates various

downstream targets, leading to a cellular response.[5][6]

Data Presentation
The following table summarizes the key quantitative data for ZK-90055 hydrochloride.
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Parameter Value Source

Molecular Formula C₁₆H₂₃ClN₂O₄ Internal Data

Molecular Weight 342.82 g/mol Internal Data

CAS Number 84638-81-3

Solubility in DMSO 55 mg/mL (160.43 mM) Internal Data

Recommended Storage -20°C Internal Data

Experimental Protocols
Materials

ZK-90055 hydrochloride powder

Sterile, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, 0.22 µm syringe filters

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile pipette tips

Vortex mixer

Cell culture medium appropriate for the cell line in use

Biological safety cabinet

Protocol 1: Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ZK-90055 hydrochloride
in DMSO. It is crucial to perform all steps in a sterile environment (i.e., a biological safety

cabinet) to maintain the sterility of the solution for cell culture use.

Equilibrate Reagents: Allow the ZK-90055 hydrochloride powder and sterile DMSO to come

to room temperature before opening to prevent condensation.
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Weighing: Accurately weigh a precise amount of ZK-90055 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.43 mg of the compound

(Molecular Weight = 342.82 g/mol ).

Dissolution: Aseptically transfer the weighed powder into a sterile microcentrifuge tube. Add

the calculated volume of sterile, cell culture grade DMSO. For 3.43 mg of powder, add 1 mL

of DMSO to achieve a 10 mM concentration.

Solubilization: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. The solution should be clear and free of any visible particulates. Gentle warming

in a 37°C water bath for a few minutes can aid dissolution if necessary.

Sterile Filtration: To ensure the stock solution is sterile, draw the solution into a sterile syringe

and pass it through a 0.22 µm sterile syringe filter into a new sterile, light-protected vial.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C. Properly label the aliquots with the compound name, concentration, date of

preparation, and solvent.

Protocol 2: Preparation of Working Solutions for Cell
Culture
Working solutions should be prepared fresh for each experiment by diluting the stock solution

in the appropriate cell culture medium.

Thaw Stock Solution: Thaw a single aliquot of the 10 mM ZK-90055 hydrochloride stock

solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed, sterile cell culture

medium to achieve the desired final concentrations. For example, to prepare a 10 µM

working solution from a 10 mM stock, you can perform a 1:100 dilution followed by a 1:10

dilution, or a direct 1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of cell culture

medium).

Mixing: Gently mix the working solution by pipetting up and down or by inverting the tube.

Avoid vigorous vortexing, which can cause foaming and denaturation of proteins in the
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medium.

Vehicle Control: It is essential to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the highest concentration of ZK-
90055 hydrochloride used in the experiment.

Application to Cells: Add the prepared working solutions and the vehicle control to your cell

cultures and incubate for the desired period.

Stability in Cell Culture Media
The stability of ZK-90055 hydrochloride in aqueous cell culture media at 37°C has not been

extensively reported. As with many compounds, prolonged incubation in aqueous solutions at

physiological temperature may lead to degradation. The stability can be influenced by the pH of

the medium and the presence of other components.[7][8]

Recommendation: It is advisable to prepare fresh working solutions for each experiment. If

long-term incubation is required, it is recommended that researchers empirically determine the

stability of ZK-90055 hydrochloride in their specific cell culture medium and under their

experimental conditions.

Recommended Working Concentration
The optimal working concentration of ZK-90055 hydrochloride will vary depending on the cell

type and the specific assay being performed. Based on published data for other β2 adrenergic

agonists, a starting concentration range of 1 nM to 10 µM is recommended.

Recommendation: To determine the optimal concentration for your specific experimental setup,

it is highly recommended to perform a dose-response curve.
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Protocol 1: Stock Solution Preparation

Protocol 2: Working Solution Preparation
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Caption: Experimental workflow for dissolving ZK-90055 hydrochloride.
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ZK-90055 Hydrochloride Signaling Pathway
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Caption: β2 adrenergic receptor signaling pathway activated by ZK-90055.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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